Cas no 90985-68-5 (3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid)

3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid structure
90985-68-5 structure
Product Name:3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid
CAS No:90985-68-5
MF:C13H14O6
MW:266.246664524078
CID:61467
PubChem ID:10999971
Update Time:2025-04-19

3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(Acetyloxy)-3,5-dimethoxyphenyl]-2-propenoic acid
    • (2E)-3-(4-Acetoxy-3,5-dimethoxyphenyl)acrylic acid
    • 3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid
    • SCHEMBL2491158
    • 3-(4-Acetoxy-3,5-dimethoxyphenyl)acrylic acid
    • bmse010106
    • 4-acetoxy-3,5-dimethoxy cinnamic acid
    • (E)-3-(4-acetyloxy-3,5-dimethoxyphenyl)prop-2-enoic acid
    • 3-[4-(Acetyloxy)-3,5-dimethoxycinnamic acid
    • 90985-68-5
    • Sinapic acid acetate
    • 3-(4-(Acetyloxy)-3,5-dimethoxyphenyl)-2-propenoic acid
    • Inchi: 1S/C13H14O6/c1-8(14)19-13-10(17-2)6-9(4-5-12(15)16)7-11(13)18-3/h4-7H,1-3H3,(H,15,16)/b5-4+
    • InChI Key: ATOGPJBNWPDOAB-SNAWJCMRSA-N
    • SMILES: O(C(C)=O)C1C(=CC(/C=C/C(=O)O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 266.07903816g/mol
  • Monoisotopic Mass: 266.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • Density: 1.263
  • Melting Point: 188-193 ºC
  • Boiling Point: 385 °C at 760 mmHg
  • Flash Point: 142.2 °C
  • PSA: 82.06000
  • LogP: 1.72690

3-4-(Acetyloxy)-3,5-dimethoxycinnamicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A217090-100mg
3-[4-(Acetyloxy)-3,5-dimethoxycinnamicacid]
90985-68-5
100mg
$ 265.00 2022-06-08
TRC
A217090-250mg
3-[4-(Acetyloxy)-3,5-dimethoxycinnamicacid]
90985-68-5
250mg
$ 550.00 2022-06-08
TRC
A217090-500mg
3-[4-(Acetyloxy)-3,5-dimethoxycinnamicacid]
90985-68-5
500mg
$ 880.00 2022-06-08
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